N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-isopropyloxalamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-N'-propan-2-yloxamide
• InChI: InChI=1S/C24H29FN4O4/c1-16(2)27-24(31)23(30)26-14-20(17-7-8-21-22(13-17)33-15-32-21)29-11-9-28(10-12-29)19-6-4-3-5-18(19)25/h3-8,13,16,20H,9-12,14-15H2,1-2H3,(H,26,30)(H,27,31)
• InChI Key: UPJRYDZYIWZMFR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(=O)NCC(C1=CC2=C(C=C1)OCO2)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C24H29FN4O4
• Molecular Weight: 456.5 g/mol

Description

N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-isopropyloxalamide is a useful research compound. Its molecular formula is C24H29FN4O4 and its molecular weight is 456.518. The purity is usually 95%.
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Scientific Research Applications

Hypotensive Activity

Compounds with structures similar to N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-isopropyloxalamide, such as tetrahydro-2-benzoxepins and 1-(alkylamino)isochromans, demonstrate hypotensive activity. These compounds act as alpha blockers with both peripheral and central activities, indicating potential applications in the development of treatments for hypertension (Tenbrink et al., 1981); (McCall et al., 1982).

Fluorescent Logic Gates

The synthesis of compounds containing the piperazine receptor and naphthalimide fluorophore for use as fluorescent logic gates indicates potential applications in biochemical sensing. These compounds can reconfigure their logic functions based on the polarity of the solvent, suggesting their utility in probing cellular microenvironments (Gauci & Magri, 2022).

Sigma-1 Receptor Ligands

N-benzyl alkyl ether piperazine derivatives have been studied for their potential as sigma-1 receptor ligands, offering insights into the design of compounds for neurodegenerative disease research and imaging (Moussa et al., 2010).

Antimicrobial Agents

Compounds structurally related to N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-isopropyloxalamide, such as 1,4-dihydro-4-oxo-quinoline-3-carboxylic acid derivatives, have shown significant in vitro and in vivo antibacterial activity. This highlights the potential of similar compounds in the development of new antimicrobial agents (Rameshkumar et al., 2003).